Cas no 100238-42-4 (4-(2-(Piperidin-1-YL)ethoxy)phenol)
4-(2-(Piperidin-1-YL)ethoxy)phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-[2-(1-piperidinyl)ethoxy]-
- 4-(2-(PIPERIDIN-1-YL)ETHOXY)PHENOL
- 4-(2-piperidin-1-ylethoxy)phenol
- 4-[2-(1-PIPERIDINYL)ETHOXY] PHENOL
- 4-(2-(1-piperidinyl)ethoxy)-phenol
- 4-(2-piperidin-1-yl-ethoxy)-phenol
- 4-(2-piperidinoethoxy)phenol
- 4-(2-piperidino-ethoxy)-phenol
- 4-(2-piperidinylethoxy)phenol
- 4-phenol
- AB24954
- ACMC-1BPG3
- AG-D-04736
- CTK3J8675
- SureCN699174
- 4-[2-(1-piperidinyl)ethoxy]Phenol
- 4-(2-(1-piperidinyl)ethoxy]-phenol
- 4-[2-(Piperidin-1-yl)ethoxy]phenol
- XGMJHNYRDUELOH-UHFFFAOYSA-N
- 4-(2-piperidin-1-yl-ethoxy)phenol
- 4-(2-(1
- 100238-42-4
- SCHEMBL699174
- DTXSID30442454
- 4-(2-(1-piperidinyl) ethoxy)-phenol
- MFCD06410831
- AC-13543
- FT-0765406
- AS-62515
- CS-0492194
- AKOS009314928
- Phenol, 4-[2-(1-piperidinyl)ethoxy]-
- EN300-58636
- DA-21655
- A11808
- 4-(2-(Piperidin-1-YL)ethoxy)phenol
-
- MDL: MFCD06410831
- Inchi: 1S/C13H19NO2/c15-12-4-6-13(7-5-12)16-11-10-14-8-2-1-3-9-14/h4-7,15H,1-3,8-11H2
- InChI Key: XGMJHNYRDUELOH-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)O)CCN1CCCCC1
Computed Properties
- Exact Mass: 221.14200
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.7
- XLogP3: 2.4
Experimental Properties
- Density: 1.096±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (4.9 g/l) (25 º C),
- PSA: 32.70000
- LogP: 2.19480
4-(2-(Piperidin-1-YL)ethoxy)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P905765-1g |
4-(2-(piperidin-1-yl)ethoxy)phenol |
100238-42-4 | 97% | 1g |
1,321.20 | 2021-05-17 | |
| Chemenu | CM341940-1g |
4-[2-(1-Piperidinyl)ethoxy] phenol |
100238-42-4 | 95%+ | 1g |
$1041 | 2022-09-04 | |
| eNovation Chemicals LLC | D744789-100mg |
Phenol, 4-[2-(1-piperidinyl)ethoxy]- |
100238-42-4 | 95% | 100mg |
$195 | 2024-07-28 | |
| eNovation Chemicals LLC | D744789-250mg |
Phenol, 4-[2-(1-piperidinyl)ethoxy]- |
100238-42-4 | 95% | 250mg |
$200 | 2023-09-01 | |
| eNovation Chemicals LLC | D744789-1g |
Phenol, 4-[2-(1-piperidinyl)ethoxy]- |
100238-42-4 | 95% | 1g |
$790 | 2024-07-28 | |
| eNovation Chemicals LLC | D744789-5g |
Phenol, 4-[2-(1-piperidinyl)ethoxy]- |
100238-42-4 | 95% | 5g |
$1515 | 2023-09-01 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-336238-1 g |
4-[2-(1-Piperidinyl)ethoxy] phenol, |
100238-42-4 | ≥95% | 1g |
¥2,858.00 | 2023-07-11 | |
| Enamine | EN300-58636-0.05g |
4-[2-(piperidin-1-yl)ethoxy]phenol |
100238-42-4 | 95% | 0.05g |
$108.0 | 2023-05-25 | |
| Enamine | EN300-58636-0.1g |
4-[2-(piperidin-1-yl)ethoxy]phenol |
100238-42-4 | 95% | 0.1g |
$162.0 | 2023-05-25 | |
| Enamine | EN300-58636-0.25g |
4-[2-(piperidin-1-yl)ethoxy]phenol |
100238-42-4 | 95% | 0.25g |
$231.0 | 2023-05-25 |
4-(2-(Piperidin-1-YL)ethoxy)phenol Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-(2-(Piperidin-1-YL)ethoxy)phenol
Introduction to 4-(2-(Piperidin-1-YL)ethoxy)phenol (CAS No. 100238-42-4)
4-(2-(Piperidin-1-YL)ethoxy)phenol, identified by its Chemical Abstracts Service (CAS) number 100238-42-4, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the field of medicinal chemistry. The structural features of 4-(2-(Piperidin-1-YL)ethoxy)phenol, particularly the presence of a piperidine moiety and an ethoxyphenolic group, contribute to its unique pharmacological properties. These structural elements have been widely explored for their potential in modulating various biological pathways, which has garnered considerable interest from researchers worldwide.
The piperidine ring in 4-(2-(Piperidin-1-YL)ethoxy)phenol is a well-known pharmacophore in drug design, frequently incorporated into molecules targeting central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The ethoxyphenolic group, on the other hand, adds a hydrophilic character to the molecule, enhancing its solubility and bioavailability. This combination of structural features makes 4-(2-(Piperidin-1-YL)ethoxy)phenol a versatile scaffold for developing novel therapeutic agents.
Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of potential drug candidates like 4-(2-(Piperidin-1-YL)ethoxy)phenol. These methods allow researchers to predict the biological activity of compounds with high accuracy before conducting expensive and time-consuming experimental trials. The integration of machine learning algorithms has further accelerated this process by enabling the analysis of large datasets and the identification of novel molecular interactions.
In the context of current research, 4-(2-(Piperidin-1-YL)ethoxy)phenol has been investigated for its potential role in addressing neurological disorders. Studies have shown that compounds containing the piperidine ring can interact with neurotransmitter receptors, thereby modulating neuronal activity. Specifically, 4-(2-(Piperidin-1-YL)ethoxy)phenol has demonstrated affinity for certain serotonin receptors, which are implicated in conditions such as depression and anxiety. The ethoxyphenolic group further enhances its interaction with these receptors, potentially leading to improved therapeutic efficacy.
The synthesis of 4-(2-(Piperidin-1-YL)ethoxy)phenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. The growing interest in green chemistry has also influenced the synthesis process, with researchers exploring solvent-free reactions and biocatalytic methods to minimize environmental impact.
Pharmacokinetic studies have been crucial in evaluating the potential therapeutic applications of 4-(2-(Piperidin-1-YL)ethoxy)phenol. These studies focus on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to gain detailed insights into the metabolic pathways involved. This information is vital for optimizing drug formulations and predicting potential side effects.
The development of novel drug candidates often involves collaboration between academic institutions and pharmaceutical companies. 4-(2-(Piperidin-1-YL)ethoxy)phenol serves as an excellent example of how interdisciplinary research can lead to significant breakthroughs in medicine. By combining expertise from organic chemistry, pharmacology, and bioinformatics, researchers can accelerate the discovery and development of new therapies.
Future research on 4-(2-(Piperidin-1-YL)ethoxy)phenol may explore its potential in combination therapies, where it could be used alongside other drugs to enhance treatment outcomes. Additionally, investigating its mechanism of action at a molecular level could provide new insights into disease pathogenesis and identify novel therapeutic targets. The growing body of evidence supporting the biological activity of this compound suggests that it will remain a focal point in pharmaceutical research for years to come.
100238-42-4 (4-(2-(Piperidin-1-YL)ethoxy)phenol) Related Products
- 841200-51-9(4-Piperidinol, 1-[2-(4-hydroxyphenoxy)ethyl]-)
- 74-54-4(1-(2-phenoxyethyl)pyrrolidine)
- 105602-16-2(Piperidine, 1-[2-(2-methoxyphenoxy)ethyl]-)
- 74-41-9(1-(2-Phenoxy-ethyl)-piperidine)
- 538-71-6(Domiphen bromide)
- 13900-14-6(1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)-)
- 23877-68-1(4-2-(pyrrolidin-1-yl)ethoxyphenol)
- 841200-49-5(4-Piperidinemethanol, 1-[2-(4-hydroxyphenoxy)ethyl]-)
- 841200-54-2(Phenol, 4-[2-(dibutylamino)ethoxy]-)
- 10561-60-1(1-Dodecanaminium, N,N-dimethyl-N-(2-phenoxyethyl)-, chloride)